Cas no 88400-09-3 (7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy-3-methyl-)

• Product name: 7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy-3-methyl-
• CAS No: 88400-09-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 634123
• PubChem ID: 71408501

7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy-3-methyl-
• 1-hydroxy-8-methoxy-3-methyloct-7-en-5-yn-4-one
• 88400-09-3
• DTXSID90828311

• Inchi： InChI=1S/C10H14O3/c1-9(6-7-11)10(12)5-3-4-8-13-2/h4,8-9,11H,6-7H2,1-2H3
• InChI Key： QCNSDPFLDUHYRK-UHFFFAOYSA-N
• SMILES： CC(CCO)C(=O)C#CC=COC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.1